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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and chemical

formula of 1-Methylanthracene, tailored for researchers, scientists, and professionals in drug

development. This document presents key quantitative data in a structured format, outlines a

general experimental protocol for molecular weight determination, and includes a visual

representation of the relationship between the compound's formula and its molecular weight.

Core Data: Molecular Formula and Weight
1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) consisting of three fused

benzene rings with a methyl group substituent. Its chemical identity is fundamentally defined by

its molecular formula and molecular weight, which are crucial for stoichiometric calculations,

analytical characterizations, and pharmacokinetic modeling in drug development.

Below is a summary of the key quantitative data for 1-Methylanthracene.
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Parameter Value Source

Molecular Formula C₁₅H₁₂ [1][2][3][4][5][6]

Average Molecular Weight 192.26 g/mol [1][4][6]

192.25 g/mol [2]

192.2558 g/mol [3]

Monoisotopic Mass 192.093900383 Da [2]

The molecular formula, C₁₅H₁₂, precisely describes the number of carbon and hydrogen atoms

in a single molecule of 1-Methylanthracene. The molecular weight, a critical parameter in

experimental and theoretical chemistry, is derived from this formula. Variations in reported

molecular weight values are typically due to differences in the atomic weights used for carbon

and hydrogen in the calculations. The monoisotopic mass represents the mass of a molecule

with the most abundant isotopes of each element.

Experimental Protocol: Determination of Molecular
Weight
The molecular weight of 1-Methylanthracene can be experimentally determined using several

analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and

widely used method for the analysis of volatile and semi-volatile organic compounds like PAHs.

[1][2][7][8]

Principle of Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines two analytical techniques to identify and quantify chemical substances. Gas

chromatography separates the components of a sample mixture based on their different

affinities for a stationary phase in a column. The separated components then enter the mass

spectrometer, which ionizes the molecules and separates the resulting ions based on their

mass-to-charge ratio (m/z).[3][9][10] The mass spectrum produced provides information about

the molecular weight and structure of the compound.

General Methodology
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Sample Preparation: A known amount of 1-Methylanthracene is dissolved in a suitable

organic solvent, such as dichloromethane.[2] The sample may require further dilution to an

appropriate concentration for GC-MS analysis.

Gas Chromatography:

Injection: A small volume of the prepared sample is injected into the GC inlet, where it is

vaporized.

Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium) through

a capillary column.[2] A common column for PAH analysis is a nonpolar DB-5MS or

equivalent.[1] The oven temperature is programmed to increase gradually, allowing for the

separation of compounds based on their boiling points and interactions with the column's

stationary phase.[1]

Mass Spectrometry:

Ionization: As the separated 1-Methylanthracene molecules elute from the GC column,

they enter the ion source of the mass spectrometer. Electron ionization is a common

method where a high-energy electron beam bombards the molecules, causing them to

lose an electron and form a positively charged molecular ion (M⁺).[3][9][10]

Mass Analysis: The resulting ions are accelerated and separated by a mass analyzer (e.g.,

a quadrupole) based on their mass-to-charge ratio.

Detection: A detector records the abundance of ions at each m/z value.

Data Analysis: The mass spectrum of 1-Methylanthracene will show a peak corresponding

to the molecular ion. The m/z value of this peak provides the molecular weight of the

compound.

Visualization of Core Concepts
To illustrate the fundamental relationship between the molecular formula and the molecular

weight of 1-Methylanthracene, the following diagram is provided.
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Molecular Formula
C₁₅H₁₂

Molecular Weight Calculation
(15 * 12.011) + (12 * 1.008)

Atomic Weights
C: ~12.011 amu
H: ~1.008 amu

Molecular Weight
~192.26 g/mol

Click to download full resolution via product page

Relationship between Molecular Formula and Molecular Weight.

This diagram visually represents the logical flow from the elemental composition of 1-
Methylanthracene, as defined by its molecular formula, to the calculation of its molecular

weight using the atomic weights of its constituent elements. This fundamental concept is

central to the chemical characterization of any compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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